Cas no 905098-45-5 (3-(Trifluoromethoxy)phenyl Methyl Sulfide)

3-(Trifluoromethoxy)phenyl Methyl Sulfide structure
905098-45-5 structure
Product Name:3-(Trifluoromethoxy)phenyl Methyl Sulfide
CAS No:905098-45-5
MF:C8H7F3OS
MW:208.200791597366
MDL:MFCD22370311
CID:3164315
PubChem ID:67428671
Update Time:2025-04-21

3-(Trifluoromethoxy)phenyl Methyl Sulfide Chemical and Physical Properties

Names and Identifiers

    • 3-(Trifluoromethoxy)phenyl Methyl Sulfide
    • 1-methylsulfanyl-3-(trifluoromethoxy)benzene
    • 1-(methylthio)-3-(trifluoromethoxy)benzene
    • 905098-45-5
    • SCHEMBL2495150
    • MDL: MFCD22370311
    • Inchi: 1S/C8H7F3OS/c1-13-7-4-2-3-6(5-7)12-8(9,10)11/h2-5H,1H3
    • InChI Key: HDYKUYHPGSJVBC-UHFFFAOYSA-N
    • SMILES: S(C)C1=CC=CC(=C1)OC(F)(F)F

Computed Properties

  • Exact Mass: 208.01697050Da
  • Monoisotopic Mass: 208.01697050Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 34.5Ų

3-(Trifluoromethoxy)phenyl Methyl Sulfide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB435357-1 g
3-(Trifluoromethoxy)phenyl methyl sulfide; .
905098-45-5
1g
€594.40 2023-04-23
abcr
AB435357-5 g
3-(Trifluoromethoxy)phenyl methyl sulfide; .
905098-45-5
5g
€1,373.40 2023-04-23
abcr
AB435357-1g
3-(Trifluoromethoxy)phenyl methyl sulfide; .
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1g
€1555.10 2025-04-15
abcr
AB435357-5g
3-(Trifluoromethoxy)phenyl methyl sulfide; .
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5g
€1373.40 2023-09-04
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